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Compound of Interest

Compound Name: 4-bromo-N,2-dimethylaniline

Cat. No.: B1289101 Get Quote

A Note on Nomenclature: The compound "4-bromo-N,2-dimethylaniline" is not found in

standard chemical literature and databases. It is likely that this name is an ambiguous

reference to a related, well-documented isomer. This guide provides a detailed overview of the

physical characteristics of the three most probable compounds the name could refer to: 4-

bromo-N,N-dimethylaniline, 4-bromo-2-methylaniline, and 4-bromo-2,6-dimethylaniline.

This document is intended for researchers, scientists, and professionals in drug development,

providing key physical data, experimental methodologies, and a logical framework for

understanding these compounds.

Isomer Identification and Relationship
The user's query for "4-bromo-N,2-dimethylaniline" is ambiguous. The diagram below

illustrates the relationship between the ambiguous term and the distinct, well-defined chemical

isomers for which data is available. This guide will focus on providing data for these specific

isomers.
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Logical Relationship of Brominated Dimethylaniline Isomers

Ambiguous Query:
4-bromo-N,2-dimethylaniline

Interpretation 1:
4-bromo-N,N-dimethylaniline

(Two methyl groups on Nitrogen)

Possibility 1

Interpretation 2:
4-bromo-2-methylaniline

(One methyl group on ring at C2)

Possibility 2

Interpretation 3:
4-bromo-2,6-dimethylaniline

(Two methyl groups on ring at C2, C6)

Possibility 3
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Workflow for Melting Point Determination

1. Sample Preparation
(Crush to fine powder)

2. Pack Capillary Tube
(2-3 mm sample height)

3. Place in Apparatus

4. Heat Rapidly
(to ~20°C below expected MP)

5. Heat Slowly
(1-2°C per minute)

6. Record T1
(First drop of liquid appears)

7. Record T2
(Entire sample is liquid)

8. Report Melting Range
(T1 - T2)

Click to download full resolution via product page
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To cite this document: BenchChem. [Technical Guide to the Physical Characteristics of
Brominated Dimethylaniline Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289101#4-bromo-n-2-dimethylaniline-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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